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Miraluma Imaging Technical Support Center

Welcome to the technical support center for Miraluma™ (Technetium Tc99m Sestamibi)
imaging. This resource is designed for researchers, scientists, and drug development
professionals to help address common challenges encountered during experiments, with a
specific focus on troubleshooting and resolving issues related to low signal-to-noise ratio
(SNR).

Frequently Asked Questions (FAQs)

Q1: What is Miraluma and how does it work?

Miraluma™ is a radiopharmaceutical agent, Technetium Tc99m Sestamibi, used in a
diagnostic imaging procedure known as scintimammography or molecular breast imaging.[1]
After intravenous injection, it accumulates in tissues with high metabolic activity and
mitochondrial density, which can be characteristic of malignant tissues.[2] The Technetium-99m
isotope emits gamma rays that are detected by a gamma camera to create an image.[3]

Q2: What is the signal-to-noise ratio (SNR) and why is it important in Miraluma imaging?

The signal-to-noise ratio (SNR) is a measure that compares the level of the desired signal
(photons emitted from the target tissue) to the level of background noise (random statistical
fluctuations and scattered radiation). A high SNR is crucial for good image quality, as it allows
for the clear distinction of target lesions from surrounding healthy tissue. Low SNR can result in
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grainy images, potentially obscuring small or low-contrast lesions and leading to diagnostic
uncertainty.

Q3: What are the primary causes of low SNR in Miraluma imaging?

Low SNR in Miraluma imaging can stem from a variety of factors, which can be broadly
categorized as patient-related, procedural, or equipment-related. These include insufficient
injected dose, short acquisition times, patient motion during the scan, suboptimal collimator
choice, and high background uptake in surrounding tissues.

Troubleshooting Guide: Low Signal-to-Noise Ratio

This guide provides a systematic approach to identifying and resolving the root causes of low
SNR in your Miraluma imaging experiments.

Problem: The resulting images have a grainy appearance and poor lesion-to-background
contrast.

Step 1: Verify Acquisition Parameters

Question: Are the injected dose and acquisition time adequate?

Answer: Insufficient photon counts are a primary cause of low SNR. Verify that the
administered dose and the imaging time per view are within the recommended ranges. Longer
acquisition times and higher doses generally lead to improved SNR, although patient radiation
exposure must be considered.

Recommended Action:
e Review your current protocol against established guidelines.

« If feasible and ethically approved, consider optimizing the trade-off between injected dose,
acquisition time, and patient comfort.

» Refer to the table below for a summary of how these parameters affect image quality.
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Parameter Effect on SNR Considerations

Increasing the dose generally Must be balanced with patient
Injected Dose increases the signal, thus radiation safety (ALARA

improving SNR. principle).

Longer acquisition times allow

o ] for the collection of more Can increase the likelihood of
Acquisition Time ) ) ) ) )
photons, leading to a higher patient motion artifacts.
SNR.

Step 2: Assess Patient-Related Factors

Question: Could patient motion or physiological factors be contributing to low SNR?

Answer: Patient movement during the scan can cause blurring and reduce the effective signal
from a lesion. Additionally, high background uptake of the radiotracer in normal breast or
surrounding tissues can increase noise and lower the contrast-to-noise ratio.

Recommended Action:

» Ensure the patient is positioned comfortably and securely to minimize motion. Prone
positioning can help immobilize the breast.

e Review patient history for factors that might influence tracer uptake, such as recent biopsy,
which can cause inflammation and non-specific uptake. It is recommended to delay imaging
for 4-6 weeks after a core or excisional biopsy.

Step 3: Evaluate Equipment and Collimator Selection

Question: Is the gamma camera and collimator setup optimized for Miraluma imaging?

Answer: The choice of collimator is a critical factor that influences both sensitivity (the number
of photons detected) and spatial resolution. A high-resolution collimator will provide sharper
images but will have lower sensitivity, potentially leading to lower SNR if the acquisition time is
not extended. Conversely, a high-sensitivity collimator may result in a less noisy image at the
expense of spatial resolution.
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Recommended Action:

o Perform regular quality control checks on the gamma camera to ensure it is functioning
correctly.

e Select a collimator that provides the best balance of sensitivity and resolution for your
specific imaging task. For detecting small lesions, a high-resolution collimator is often
preferred, but this may necessitate a longer acquisition time.

e The table below compares different types of collimators.

. Primary
Collimator Type L. Impact on SNR Best Use Case
Characteristic

) High spatial Can lead to lower Detecting small
Low-Energy High- . o . .
) resolution, lower SNR if acquisition lesions where detalil is

Resolution (LEHR) o o N

sensitivity. time is short. critical.
Low-Energy All- o Generally provides a ] o

Balanced sensitivity Routine clinical
Purpose (LEAP) / ) good balance for ) ]

and resolution. imaging.
General Purpose (GP) SNR.

Can produce less Dynamic studies or

) o High sensitivity, lower o ) o
High-Sensitivity (HS) ) i noisy images for a when imaging time is
spatial resolution. ] o o
given acquisition time.  limited.

Step 4: Review Image Processing and Reconstruction

Question: Are the image processing and reconstruction parameters optimized?

Answer: Post-acquisition processing, including the choice of filters and reconstruction
algorithms, can significantly impact the final image SNR. Applying appropriate filters can reduce
noise, but excessive smoothing can blur the image and reduce the visibility of small details.

Recommended Action:

o Experiment with different filter settings (e.g., Gaussian filters) to find the optimal balance
between noise reduction and preservation of image detail.
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e If using iterative reconstruction algorithms, ensure that the number of iterations and subsets
is optimized, as too many iterations can amplify noise.

Experimental Protocols

Protocol 1: Phantom Study for Optimizing Acquisition
Parameters

Objective: To determine the optimal injected dose and acquisition time to achieve a target SNR
for a specific lesion size and contrast.

Materials:

Breast phantom with fillable spheres of various sizes to simulate lesions.

Technetium-99m Sestamibi.

Gamma camera with a selection of collimators (e.g., LEHR, LEAP).

Image analysis software capable of calculating SNR.
Methodology:
e Phantom Preparation:

o Fill the background of the breast phantom with a solution of Tc-99m Sestamibi to simulate
background tissue uptake.

o Fill the lesion spheres with a higher concentration of Tc-99m Sestamibi to achieve a known
lesion-to-background ratio (e.g., 5:1 or 10:1).

e Image Acquisition:
o Mount the phantom on the imaging system.

o Acquire a series of images, varying one parameter at a time (e.g., acquisition time) while
keeping others constant. For example, acquire images at 2, 5, 8, and 10 minutes per view.
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o Repeat the acquisitions with different simulated injected doses by adjusting the initial
activity concentration.

e Image Analysis:

o For each acquired image, draw regions of interest (ROIs) over a simulated lesion and an
adjacent background area.

o Calculate the mean signal intensity within the lesion ROI and the standard deviation of the
background ROI.

o Calculate the SNR using the formula: SNR = (Mean Lesion Signal - Mean Background
Signal) / Standard Deviation of Background.

» Data Evaluation:
o Tabulate the SNR values for each combination of acquisition time and dose.

o Determine the minimum parameters required to achieve the desired SNR for detecting the
smallest lesion of interest.

Visualizations
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Low SNR in Miraluma Image
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Caption: A troubleshooting workflow for addressing low SNR in Miraluma imaging.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1197983?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Factors Increasing Signal } Factors Increasing Noise }

[(Higher Injected Dose) Gonger Acquisition Time) G—Iigh—Sensitivity Collimatoa (Patiem Motiora G—Iigh Background Uptaka (Scatlered Radiatioa
1 1

Signal-to-Noise Ratio (SNR)

Click to download full resolution via product page

Caption: Key factors influencing the signal-to-noise ratio in Miraluma imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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